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Compound of Interest

1-Butyl-4-methylpyridinium
Compound Name:
hexafluorophosphate

cat. No.: B1279522

CAS Number: 401788-99-6

This technical guide provides a comprehensive overview of 1-Butyl-4-methylpyridinium
hexafluorophosphate, a versatile ionic liquid with significant potential for researchers,
scientists, and professionals in drug development. This document details its physicochemical
properties, experimental protocols for its synthesis and application, and relevant safety
information.

Physicochemical Properties

1-Butyl-4-methylpyridinium hexafluorophosphate, a pyridinium-based ionic liquid, is a white
to yellow or orange crystalline powder at room temperature. Its key quantitative properties are
summarized in the table below.
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Property Value Source(s)
Molecular Formula C1oH1e6FsNP

Molecular Weight 295.21 g/mol [1]

Melting Point ~45 °C [1]

White to Yellow to Orange
Appearance
powder/crystal

Purity >97.0%

Synthesis

While a specific detailed protocol for the synthesis of 1-Butyl-4-methylpyridinium
hexafluorophosphate is not readily available in the reviewed literature, a representative two-
step procedure can be adapted from the synthesis of similar ionic liquids. The general
approach involves the quaternization of 4-methylpyridine followed by an anion exchange
reaction.

Experimental Protocol: Representative Synthesis
Step 1: Synthesis of 1-Butyl-4-methylpyridinium Halide

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine 4-methylpyridine (1.0 equivalent) and 1-bromobutane or 1-chlorobutane (1.1
equivalents). The reaction can be performed neat or in a suitable solvent like acetonitrile.

o Reaction Conditions: Heat the mixture to a temperature of 70-80 °C and stir vigorously for
24-48 hours.

o Work-up: After cooling to room temperature, the resulting viscous liquid or solid is washed
multiple times with a non-polar solvent such as diethyl ether or hexane to remove any
unreacted starting materials. The product, 1-butyl-4-methylpyridinium halide, is then dried
under vacuum.

Step 2: Anion Exchange to Hexafluorophosphate
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Dissolution: Dissolve the 1-butyl-4-methylpyridinium halide (1.0 equivalent) in deionized
water.

Anion Exchange: To this solution, add an aqueous solution of a hexafluorophosphate salt,
such as potassium hexafluorophosphate (KPFs) or ammonium hexafluorophosphate
(NH4PFs) (1.0 equivalent), dropwise with stirring. The formation of a water-immiscible ionic
liquid phase or a precipitate will be observed.

Separation and Purification: Separate the ionic liquid phase from the aqueous phase. Wash
the ionic liquid phase several times with deionized water to remove any remaining halide
salts.

Drying: Dry the final product, 1-Butyl-4-methylpyridinium hexafluorophosphate, under
high vacuum at an elevated temperature (e.g., 70-80 °C) for several hours to remove any
residual water. The purity of the final product can be verified by NMR spectroscopy.
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Step 1: Quaternization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Butyl-4-
methylpyridinium Hexafluorophosphate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1279522#1-butyl-4-methylpyridinium-
hexafluorophosphate-cas-number-401788-99-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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